Cas no 2098029-73-1 ((4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine)

(4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine is a structurally distinct benzoxazepine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its key advantages include a rigid heterocyclic core, which enhances binding selectivity, and the presence of a methoxyethyl side chain, offering improved solubility and pharmacokinetic properties. The primary amine functionality at the 7-position allows for further derivatization, making it a versatile intermediate for drug discovery. This compound's balanced lipophilicity and electronic properties contribute to its utility in targeting central nervous system (CNS) receptors or enzymes. Its synthetic accessibility and modular structure further support its use in developing novel bioactive molecules.
(4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine structure
2098029-73-1 structure
Product Name:(4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine
CAS No:2098029-73-1
MF:C13H20N2O2
MW:236.310103416443
CID:5724966
PubChem ID:121199777
Update Time:2025-05-30

(4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 2098029-73-1
    • F1907-1922
    • [4-(2-methoxyethyl)-3,5-dihydro-2H-1,4-benzoxazepin-7-yl]methanamine
    • (4-(2-methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine
    • AKOS026707320
    • 1,4-Benzoxazepine-7-methanamine, 2,3,4,5-tetrahydro-4-(2-methoxyethyl)-
    • (4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine
    • Inchi: 1S/C13H20N2O2/c1-16-6-4-15-5-7-17-13-3-2-11(9-14)8-12(13)10-15/h2-3,8H,4-7,9-10,14H2,1H3
    • InChI Key: SZHVOIJXPQICLZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(CN)=CC=2CN(CCOC)CC1

Computed Properties

  • Exact Mass: 236.152477885g/mol
  • Monoisotopic Mass: 236.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.7Ų

Experimental Properties

  • Density: 1.091±0.06 g/cm3(Predicted)
  • Boiling Point: 352.7±42.0 °C(Predicted)
  • pka: 9.51±0.29(Predicted)

(4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine Pricemore >>

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Additional information on (4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine

Comprehensive Overview of (4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine (CAS No. 2098029-73-1)

The compound (4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine, identified by its CAS No. 2098029-73-1, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[f][1,4]oxazepine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methoxyethyl group and a methanamine moiety in its structure makes it a promising candidate for further exploration in drug discovery.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like benzo[f][1,4]oxazepines due to their ability to interact with various biological targets. The CAS No. 2098029-73-1 compound, in particular, has been studied for its potential role in modulating central nervous system (CNS) receptors. Researchers are investigating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability as a lead compound for neurological disorders. This aligns with the current trend of focusing on CNS-targeted therapies, which are highly sought after in the pharmaceutical industry.

The synthesis of (4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine involves multi-step organic reactions, including cyclization and functional group transformations. Its molecular weight and logP value suggest favorable drug-like properties, making it a subject of interest for structure-activity relationship (SAR) studies. Additionally, the compound's solubility and stability under physiological conditions are critical factors being evaluated to determine its potential for further development.

One of the key reasons for the rising popularity of CAS No. 2098029-73-1 is its potential application in addressing unmet medical needs. For instance, its structural similarity to other oxazepine-based drugs has prompted investigations into its efficacy for conditions like anxiety, depression, and cognitive impairments. These areas are currently hot topics in medical research, as evidenced by the increasing number of publications and patents filed related to neuroactive compounds.

From a commercial perspective, the demand for novel pharmaceutical intermediates like (4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine is on the rise. Companies specializing in custom synthesis and contract research organizations (CROs) are actively seeking such compounds to support drug development projects. This trend is further amplified by the growing emphasis on precision medicine and personalized therapies, which require a diverse library of bioactive molecules.

In conclusion, (4-(2-Methoxyethyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanamine (CAS No. 2098029-73-1) represents a promising area of research with potential applications in CNS disorders and beyond. Its unique chemical structure, combined with the increasing focus on neuropharmacology and drug discovery, positions it as a compound of significant interest for both academic and industrial researchers. Future studies will likely explore its mechanistic pathways and therapeutic potential in greater detail.

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